Cas no 1807065-27-5 (2,5-Bis(trifluoromethyl)-4-(chloromethyl)pyridine)

• Product Name: 2,5-Bis(trifluoromethyl)-4-(chloromethyl)pyridine
• CAS No: 1807065-27-5
• MF: C₈H₄ClF₆N
• MW: 263.567481994629
• CID: 4801978
• Update Time: 2025-05-26

2,5-Bis(trifluoromethyl)-4-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-(chloromethyl)pyridine

• Inchi： 1S/C8H4ClF6N/c9-2-4-1-6(8(13,14)15)16-3-5(4)7(10,11)12/h1,3H,2H2
• InChI Key： GRUIONKCHSBRFO-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)(F)F)=NC=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 2,5-Bis(trifluoromethyl)-4-(chloromethyl)pyridine

Comprehensive Overview of 2,5-Bis(trifluoromethyl)-4-(chloromethyl)pyridine (CAS No. 1807065-27-5)

2,5-Bis(trifluoromethyl)-4-(chloromethyl)pyridine (CAS No. 1807065-27-5) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique trifluoromethyl and chloromethyl functional groups, offers exceptional reactivity and stability, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel heterocyclic compounds and fluorinated derivatives.

The structural features of 2,5-Bis(trifluoromethyl)-4-(chloromethyl)pyridine contribute to its versatility. The presence of trifluoromethyl groups enhances its lipophilicity and metabolic stability, which are critical properties in drug design. Meanwhile, the chloromethyl moiety provides a reactive site for further functionalization, enabling the synthesis of more complex molecules. These attributes align with current trends in green chemistry and sustainable synthesis, as researchers seek efficient methods to incorporate fluorinated building blocks into target molecules.

In recent years, the demand for fluorinated pyridines has surged due to their widespread use in pharmaceutical intermediates and agrochemical formulations. The compound’s CAS No. 1807065-27-5 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthetic routes, physical properties, and safety data, underscoring the need for comprehensive and accurate information. This article aims to address these queries while highlighting the compound’s potential in cutting-edge applications.

One of the most compelling aspects of 2,5-Bis(trifluoromethyl)-4-(chloromethyl)pyridine is its role in medicinal chemistry. Fluorinated compounds are known for their ability to improve the bioavailability and pharmacokinetic profiles of drug candidates. As such, this compound is being investigated for its utility in the development of antiviral agents, anticancer drugs, and CNS-targeted therapeutics. Its compatibility with modern catalytic methods and microwave-assisted synthesis further enhances its appeal to researchers.

Beyond pharmaceuticals, 2,5-Bis(trifluoromethyl)-4-(chloromethyl)pyridine finds applications in material science. Its incorporation into polymers and coatings can impart desirable properties such as chemical resistance and thermal stability. These characteristics are particularly valuable in industries like electronics and aerospace, where performance under extreme conditions is paramount. The compound’s potential in organic electronics and light-emitting diodes (LEDs) is also an area of active exploration.

From a commercial perspective, the availability and scalability of 2,5-Bis(trifluoromethyl)-4-(chloromethyl)pyridine are critical considerations. Suppliers and manufacturers are increasingly focusing on cost-effective synthesis and high-purity production to meet the demands of diverse industries. Quality control measures, including HPLC analysis and NMR characterization, ensure that the compound meets the stringent standards required for research and industrial use.

Environmental and regulatory aspects of 2,5-Bis(trifluoromethyl)-4-(chloromethyl)pyridine are also of interest to stakeholders. While fluorinated compounds offer numerous advantages, their environmental persistence and bioaccumulation potential necessitate careful evaluation. Researchers are investigating biodegradation pathways and eco-friendly alternatives to mitigate any adverse effects. Compliance with REACH and other regulatory frameworks ensures that the compound is used responsibly across global markets.

In conclusion, 2,5-Bis(trifluoromethyl)-4-(chloromethyl)pyridine (CAS No. 1807065-27-5) represents a fascinating intersection of chemistry, innovation, and practicality. Its multifaceted applications in pharmaceuticals, agrochemicals, and materials science make it a compound of enduring interest. As scientific advancements continue to unfold, this molecule is poised to play a pivotal role in shaping the future of specialty chemicals and functional materials.